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Compound of Interest

Compound Name: (R)-(2-Furyl)hydroxyacetonitrile

Cat. No.: B050658 Get Quote

CAS Number: 121986-08-1

This technical guide provides an in-depth overview of (R)-(2-Furyl)hydroxyacetonitrile, a

chiral cyanohydrin with significant potential as a building block in the synthesis of complex

organic molecules, particularly in the field of drug development. While specific data for the (R)-

enantiomer is limited in publicly available literature, this paper extrapolates from established

methodologies for chiral cyanohydrin synthesis and data available for its (S)-enantiomer to

provide a comprehensive resource for researchers, scientists, and drug development

professionals.

Physicochemical Properties
While detailed experimental data for the pure (R)-enantiomer is scarce, the fundamental

physicochemical properties can be inferred from its structure and data for the racemic mixture.
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Property Value

Molecular Formula C₆H₅NO₂

Molecular Weight 123.11 g/mol

Appearance
Expected to be a colorless to pale yellow oil or

solid

Solubility
Expected to be soluble in a range of organic

solvents

Synthesis of (R)-(2-Furyl)hydroxyacetonitrile
The primary route to enantiomerically pure (R)-(2-Furyl)hydroxyacetonitrile is through

enzymatic synthesis. This method offers high stereoselectivity under mild reaction conditions,

making it an attractive alternative to traditional chemical synthesis.

Enzymatic Synthesis via (S)-Oxynitrilase
The synthesis of the (R)-enantiomer can be achieved using an (S)-oxynitrilase (also known as

(S)-hydroxynitrile lyase or HNL). These enzymes catalyze the asymmetric addition of a cyanide

donor to an aldehyde.

The proposed reaction scheme for the synthesis of (R)-(2-Furyl)hydroxyacetonitrile is as

follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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